Cas no 1805993-98-9 (3-Amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylic acid)

• Product Name: 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylic acid
• CAS No: 1805993-98-9
• MF: C₇H₅F₂N₃O₄
• MW: 233.129108190536
• CID: 4855805
• Update Time: 2025-06-11

3-Amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylic acid

• Inchi： 1S/C7H5F2N3O4/c8-6(9)5-4(10)3(12(15)16)1-2(11-5)7(13)14/h1,6H,10H2,(H,13,14)
• InChI Key： ZCFBQHPJKNLBHW-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(C(=O)O)N=1)[N+](=O)[O-])N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 1.1
• Topological Polar Surface Area: 122

Additional information on 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylic acid

Introduction to 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylic acid (CAS No. 1805993-98-9)

3-Amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylic acid, identified by the CAS number 1805993-98-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nitropyridine class, a group of heterocyclic molecules known for their diverse biological activities and structural versatility. The presence of multiple functional groups, including an amino group, a difluoromethyl moiety, and a nitro group, makes this molecule a promising candidate for further exploration in drug discovery and material science.

The structure of 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylic acid features a pyridine core, which is a common scaffold in many bioactive molecules. The pyridine ring is highly versatile and can be modified in various ways to achieve specific pharmacological effects. In this compound, the amino group at the 3-position, the difluoromethyl group at the 2-position, and the nitro group at the 4-position contribute to its unique chemical properties. These modifications not only influence its reactivity but also play a crucial role in determining its biological activity.

One of the most intriguing aspects of 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylic acid is its potential as a building block for more complex molecules. The carboxylic acid group at the 6-position provides a site for further functionalization, allowing chemists to design derivatives with tailored properties. This flexibility makes it an attractive intermediate in synthetic chemistry, particularly for the development of novel therapeutic agents.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The incorporation of fluorine atoms into molecular structures can significantly enhance metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The difluoromethyl group in 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylic acid is a prime example of such an effect. This moiety has been shown to improve the bioavailability and duration of action of several drugs, making it a valuable feature in the design of new pharmaceuticals.

The nitro group at the 4-position of the pyridine ring also contributes to the compound's reactivity and potential biological activity. Nitro groups are well-known for their ability to act as pharmacophores, influencing both the electronic properties and the interactions of a molecule with biological targets. In particular, nitropyridines have been studied for their potential applications in anticancer, antimicrobial, and anti-inflammatory therapies. The presence of this functional group in 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylic acid suggests that it may exhibit similar therapeutic properties.

In addition to its pharmaceutical applications, 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylic acid has potential uses in agrochemical research. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides. The unique structure of this compound could lead to the development of new crop protection agents with improved efficacy and environmental safety.

The synthesis of 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and fluorination methods, are often employed to introduce the desired functional groups into the molecular framework. The challenge lies in achieving regioselectivity and minimizing side reactions, which can complicate purification processes.

Recent advancements in computational chemistry have provided valuable tools for predicting the properties and reactivity of complex molecules like 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylic acid. Molecular modeling techniques allow researchers to simulate reaction pathways and optimize synthetic strategies before conducting experimental work. This approach not only saves time but also reduces waste by identifying feasible routes early in the development process.

The biological evaluation of 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylic acid is another critical aspect of its research. In vitro assays are commonly used to assess its interaction with target proteins and enzymes. These studies can provide insights into its potential therapeutic effects and help identify any adverse interactions that might need to be addressed before moving into clinical trials.

One notable area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play a key role in many cellular processes, including cell growth and division. Inhibiting specific kinases has become an important strategy in cancer therapy due to their involvement in tumor progression. The structural features of 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylic acid make it a potential lead compound for designing kinase inhibitors with high selectivity and potency.

Furthermore, recent research has explored the use of nitropyridines as probes for studying enzyme mechanisms. By monitoring changes in fluorescence or other spectroscopic properties upon binding to target enzymes, researchers can gain detailed insights into how these molecules interact at a molecular level. This information is crucial for designing more effective drugs with improved binding affinities and reduced off-target effects.

The environmental impact of fluorinated compounds is also an important consideration in their development and use. While fluorination can enhance drug properties, it can also lead to persistence in ecosystems if not managed properly. Therefore, researchers are increasingly focusing on developing greener synthetic methods that minimize waste and reduce environmental footprint.

In conclusion,3-Amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylic acid (CAS No. 1805993-98-9) is a versatile compound with significant potential in pharmaceuticals and agrochemicals alike. Its unique structural features make it an attractive candidate for further exploration as both an intermediate and a lead compound for drug discovery efforts aimed at treating various diseases while maintaining environmental responsibility through sustainable practices.